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Compound of Interest

Compound Name:
2-Amino-5-(diethylamino)toluene

Monohydrochloride

Cat. No.: B145706 Get Quote

Essential Safety and Handling Guide for 2-
Amino-5-(diethylamino)toluene
Monohydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety, handling, and disposal information for 2-Amino-5-
(diethylamino)toluene Monohydrochloride (CAS RN: 2051-79-8). Adherence to these

protocols is essential for ensuring a safe laboratory environment and mitigating potential risks

associated with this compound.

Hazard Identification and Classification
2-Amino-5-(diethylamino)toluene Monohydrochloride is a hazardous substance requiring

careful handling.[1] The primary hazards are summarized in the table below.
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Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Category 3
H301: Toxic if swallowed.[1][2]

[3]

Eye Irritation Category 2
H319: Causes serious eye

irritation.[1]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction.[1][2][3]

Acute Aquatic Hazard Category 1
H400: Very toxic to aquatic life.

[1]

Chronic Aquatic Hazard Category 1

H410: Very toxic to aquatic life

with long lasting effects.[1][2]

[3]

Signal Word: Danger[1]

Hazard Pictograms:

Skull and Crossbones

Exclamation Mark

Environment

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against exposure. The following table

outlines the required PPE.
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Protection Level Equipment Purpose

Engineering Controls Certified Chemical Fume Hood

To minimize inhalation

exposure to dust. Handle the

product only in a closed

system or provide appropriate

exhaust ventilation.[1]

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles protect against

splashes; a face shield offers

broader protection.[4]

Hand Protection
Chemical-Resistant Gloves

(e.g., Nitrile)

To prevent skin contact. It is

advisable to wear two pairs

(double-gloving) and change

them frequently.[4]

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.[4]

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes
To protect feet from spills.[4]

Respiratory Protection NIOSH-Approved Respirator

Required when working

outside of a fume hood or

when engineering controls are

insufficient to control airborne

concentrations.[4]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling this compound is crucial for safety.

Step 1: Pre-Handling Preparation

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

Emergency Equipment: Ensure a safety shower, eyewash station, and fire extinguisher are

readily accessible.[4]
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PPE: Don all required PPE as outlined in the table above before entering the handling area.

[4]

Step 2: Handling the Compound

Weighing: When weighing the solid, use a balance inside a chemical fume hood or a

ventilated balance enclosure to prevent dust dispersion.[1][4]

Dissolving: When preparing solutions, slowly add the solid to the solvent to avoid splashing.

Reactions: Conduct all reactions within a certified chemical fume hood.

General Hygiene: Avoid contact with skin, eyes, and clothing.[1] Do not eat, drink, or smoke

when using this product.[2] Wash hands and face thoroughly after handling.[1]

Step 3: Storage

Store in a cool, shaded, and well-ventilated area.[1]

Keep the container tightly closed.[1]

Store under an inert gas as the compound is air-sensitive.[2][3]

Store in a locked-up area.[1][2]

Emergency Procedures
Spill Response:

Evacuate and Ventilate: Immediately evacuate non-essential personnel and ensure

adequate ventilation.

Don PPE: Wear appropriate PPE before addressing the spill.

Contain the Spill: For solid spills, carefully sweep up the material to avoid creating dust. For

liquid spills, use an inert absorbent material.[5]
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Collect Waste: Place all contaminated materials into a labeled, sealable hazardous waste

container.[5]

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.[5]

All cleaning materials must be disposed of as hazardous waste.[5]

First Aid Measures:

If Swallowed: Immediately call a POISON CENTER or doctor.[1][2] Rinse mouth.[1][2]

In Case of Skin Contact: Take off all contaminated clothing immediately.[1] Wash off with

plenty of water.[1] If skin irritation or a rash occurs, get medical advice/attention.[1][2]

In Case of Eye Contact: Rinse with plenty of water.[1] Remove contact lenses if present and

easy to do.[1] If eye irritation persists, get medical advice/attention.[1]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[1] Get

medical advice/attention if you feel unwell.[1]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection:

Collect all waste containing 2-Amino-5-(diethylamino)toluene Monohydrochloride in a

designated, compatible, and clearly labeled hazardous waste container. The container must

be kept closed when not in use.

Disposal Procedure:

Disposal must be in accordance with local, state, and federal regulations.[1]

Arrange for pickup by a licensed hazardous waste disposal contractor.

Avoid release to the environment.[1][2][3]
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Below is a diagram illustrating the handling and disposal workflow.
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Caption: Operational and Disposal Workflow for the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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